(1-methyl-1H-pyrazole-3,4-diyl)dimethanol

• CAS: 1056039-91-8

Core Science & Biosynthesis

(1-methyl-1H-pyrazole-3,4-diyl)dimethanol CAS 1056039-91-8 properties

An In-depth Technical Guide to (1-methyl-1H-pyrazole-3,4-diyl)dimethanol (CAS 1056039-91-8)

Authored by a Senior Application Scientist

Introduction: The Pyrazole Scaffold and the Emergence of a Versatile Building Block

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of clinically successful drugs.[1][2] Its unique electronic properties, metabolic stability, and ability to act as a versatile hydrogen bond donor and acceptor have cemented its role in the development of therapeutics across various disease areas, including oncology, inflammation, and infectious diseases.[3][4] Within this important class of heterocycles, (1-methyl-1H-pyrazole-3,4-diyl)dimethanol emerges as a particularly valuable building block for researchers and drug development professionals.

This guide provides a comprehensive technical overview of (1-methyl-1H-pyrazole-3,4-diyl)dimethanol, CAS 1056039-91-8. Its structure, featuring a stable N-methylated pyrazole core symmetrically substituted with two primary alcohol functionalities, offers a unique platform for creating diverse molecular architectures. The diol functionality provides two reactive handles for elongation, derivatization, or linkage to other molecular fragments, making it an ideal starting material for constructing complex ligands, chemical probes, and novel drug candidates. We will delve into its physicochemical properties, plausible synthetic routes, predicted spectral characteristics, chemical reactivity, and potential applications, offering a holistic view for its strategic deployment in research and development.

Physicochemical and Spectroscopic Properties

A clear understanding of a compound's physical and chemical properties is fundamental to its application in a laboratory setting. The key properties for (1-methyl-1H-pyrazole-3,4-diyl)dimethanol are summarized below.

Property	Value	Source
CAS Number	1056039-91-8	N/A
Molecular Formula	C₆H₁₀N₂O₂	[5]
Molecular Weight	142.16 g/mol	Calculated
Melting Point	67 - 70 °C (153 - 158 °F)	[6]
Boiling Point	186 - 188 °C (367 - 370 °F)	[6]
Appearance	White to off-white solid (predicted)	N/A
Purity	>95% (as commercially available)	[5]

Predicted Spectroscopic Profile

While specific experimental spectra for this compound are not widely published, a predicted profile can be extrapolated from the analysis of similar pyrazole structures. This serves as a valuable guide for characterization and reaction monitoring.

• ¹H NMR (predicted in CDCl₃, 400 MHz):

  • δ ~7.5 ppm (s, 1H): This singlet corresponds to the proton at the C5 position of the pyrazole ring.

  • δ ~4.7 ppm (s, 4H): The four protons of the two methylene groups (-CH₂OH) are expected to appear as a singlet, though this could resolve into two distinct signals depending on the solvent and temperature.

  • δ ~3.9 ppm (s, 3H): This singlet is characteristic of the N-methyl group protons.

  • δ (variable, broad s, 2H): The two hydroxyl protons (-OH) would appear as a broad singlet, and its chemical shift is highly dependent on concentration and solvent.

• ¹³C NMR (predicted in CDCl₃, 101 MHz):

  • δ ~140-150 ppm: Chemical shifts for the substituted C3 and C4 carbons of the pyrazole ring.

  • δ ~130 ppm: Chemical shift for the C5 carbon of the pyrazole ring.

  • δ ~55-60 ppm: Signals for the two methylene carbons (-CH₂OH).

  • δ ~35-40 ppm: Signal for the N-methyl carbon (-NCH₃).

• IR Spectroscopy (predicted, KBr pellet):

  • ~3400-3200 cm⁻¹ (broad): Strong, broad absorption characteristic of the O-H stretching of the alcohol groups.

  • ~2950-2850 cm⁻¹: C-H stretching vibrations from the methyl and methylene groups.

  • ~1550-1450 cm⁻¹: C=N and C=C stretching vibrations characteristic of the pyrazole ring.

  • ~1050-1000 cm⁻¹: Strong C-O stretching vibration from the primary alcohol groups.

• Mass Spectrometry (ESI+):

  • m/z ~143.08 [M+H]⁺: Predicted molecular ion peak.

  • m/z ~125.07 [M+H - H₂O]⁺: A likely fragment resulting from the loss of a water molecule.

Synthesis and Manufacturing

While specific patent literature for the synthesis of (1-methyl-1H-pyrazole-3,4-diyl)dimethanol is not prominently available, a highly plausible and efficient synthetic route can be designed based on established chemical transformations. The most logical approach involves the reduction of a corresponding diester precursor, such as dimethyl 1-methyl-1H-pyrazole-3,4-dicarboxylate, which is commercially available.

Proposed Synthetic Protocol: Reduction of a Diester Precursor

This two-step conceptual protocol outlines a reliable method for the laboratory-scale synthesis of the title compound.

Step 1: N-Methylation of a Pyrazole Diester The synthesis would begin with a commercially available pyrazole-3,4-dicarboxylic acid ester. The N-methylation of the pyrazole ring is a common procedure that can be achieved with high yield using reagents like dimethyl sulfate or methyl iodide.[7]

Step 2: Reduction of the Diester to the Diol The core transformation is the reduction of the two ester groups to primary alcohols. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent well-suited for this purpose.

Experimental Procedure (Hypothetical):

• To a stirred suspension of lithium aluminum hydride (2.2 eq.) in anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere at 0 °C, a solution of dimethyl 1-methyl-1H-pyrazole-3,4-dicarboxylate (1.0 eq.) in anhydrous THF is added dropwise.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then gently refluxed for 2-4 hours, with reaction progress monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction is carefully quenched by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then again by water at 0 °C.

• The resulting granular precipitate is removed by filtration, and the filter cake is washed thoroughly with THF or ethyl acetate.

• The combined organic filtrates are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification via column chromatography on silica gel or recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) would afford the pure (1-methyl-1H-pyrazole-3,4-diyl)dimethanol.

Causality Behind Experimental Choices:

• Anhydrous Conditions: LiAlH₄ reacts violently with water; therefore, anhydrous solvents and a dry, inert atmosphere (nitrogen or argon) are critical for safety and to prevent the consumption of the reagent.

• Controlled Addition at 0 °C: The reaction of LiAlH₄ with esters is highly exothermic. Slow, dropwise addition at a reduced temperature is essential to control the reaction rate and prevent dangerous temperature spikes.

• Fieser Workup: The specific sequence of adding water, aqueous base, and then water is a standard and reliable method (Fieser workup) to quench the reaction and precipitate the aluminum salts in an easily filterable granular form.

Caption: Proposed synthetic workflow for the target compound.

Reactivity and Key Transformations

The synthetic utility of (1-methyl-1H-pyrazole-3,4-diyl)dimethanol is derived from the reactivity of its two primary alcohol groups. This bifunctionality allows it to serve as a versatile scaffold or linker in the construction of more complex molecules.

• Oxidation: The primary alcohols can be selectively oxidized to yield either the corresponding dialdehyde or dicarboxylic acid, depending on the choice of oxidizing agent.

  • To Dialdehyde: Mild conditions using reagents like pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP) would yield (1-methyl-1H-pyrazole-3,4-diyl)dicarbaldehyde.

  • To Dicarboxylic Acid: Stronger oxidizing agents such as potassium permanganate (KMnO₄) or Jones reagent (CrO₃/H₂SO₄) would lead to 1-methyl-1H-pyrazole-3,4-dicarboxylic acid.

• Esterification and Etherification: The hydroxyl groups readily undergo standard esterification with carboxylic acids (or their activated derivatives like acyl chlorides) and etherification with alkyl halides under basic conditions (e.g., Williamson ether synthesis). This allows for the attachment of a wide variety of functional groups.

• Conversion to Halides/Leaving Groups: The alcohols can be converted into better leaving groups, such as tosylates (using TsCl/pyridine) or halides (using SOCl₂ for chlorides or PBr₃ for bromides). These activated intermediates are then susceptible to nucleophilic substitution, enabling the introduction of amines, azides, cyanides, and other nucleophiles.

This array of possible transformations makes the molecule a powerful starting point for creating libraries of disubstituted pyrazoles for screening in drug discovery programs.

Caption: Reactivity pathways of the title compound.

Applications in Research and Drug Development

The pyrazole core is a key feature in numerous FDA-approved drugs, highlighting its therapeutic relevance.[2][8] (1-methyl-1H-pyrazole-3,4-diyl)dimethanol is an excellent starting point for exploring novel chemical space around this privileged scaffold.

Role as a Bifunctional Scaffold

The primary utility of this molecule is as a rigid, bifunctional scaffold. The 1,3,4-substitution pattern on the pyrazole ring provides a defined three-dimensional arrangement of substituents. The two hydroxymethyl groups at the 3- and 4-positions act as anchor points to build out more complex structures. This is particularly valuable in fragment-based drug discovery (FBDD) or for creating libraries of compounds for high-throughput screening (HTS).

For instance, in the design of kinase inhibitors, which often bind to the ATP pocket of enzymes, one functional group can be designed to interact with the hinge region of the kinase, while the other can be elaborated to target a solvent-exposed region or an allosteric pocket. The fixed orientation of the two reactive sites on the pyrazole core allows for a systematic exploration of the spatial requirements of a binding site.

Caption: Use as a scaffold to link two functional moieties.

Potential Therapeutic Areas

Given the broad bioactivity of pyrazole derivatives, compounds derived from this diol could be investigated for a range of therapeutic applications, including:

• Oncology: As a core for synthesizing novel kinase inhibitors.[1]

• Anti-inflammatory Agents: The pyrazole scaffold is present in well-known anti-inflammatory drugs.[2]

• Antimicrobial Agents: Pyrazole derivatives have shown promise as antibacterial and antifungal compounds.[3]

Safety and Handling

According to the Safety Data Sheet (SDS) provided by suppliers such as Sigma-Aldrich, (1-methyl-1H-pyrazole-3,4-diyl)dimethanol is a hazardous substance and requires careful handling.[6]

Hazard Class	Statement
Acute Toxicity, Oral	H302: Harmful if swallowed.
Acute Toxicity, Dermal	H311: Toxic in contact with skin.
Skin Corrosion/Irritation	H315: Causes skin irritation.
Serious Eye Damage	H318: Causes serious eye damage.
Specific Target Organ Toxicity	H372: Causes damage to organs (spleen, Thyroid) through prolonged or repeated exposure.
Aquatic Hazard (Chronic)	H412: Harmful to aquatic life with long lasting effects.

Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment:

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

  • Skin and Body Protection: Wear a lab coat, and ensure skin is not exposed.

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.

First Aid Measures

• If Inhaled: Move the person to fresh air. Call a physician.

• In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water/shower. Call a physician immediately.

• In Case of Eye Contact: Rinse out with plenty of water. Immediately call an ophthalmologist.

• If Swallowed: Immediately have the victim drink water (two glasses at most). Consult a physician.

Storage

Store in a tightly closed container in a dry and well-ventilated place.

Conclusion

(1-methyl-1H-pyrazole-3,4-diyl)dimethanol is a valuable and versatile chemical intermediate. Its rigid pyrazole core, combined with two reactive primary alcohol functionalities, makes it an attractive building block for the synthesis of complex molecules. While detailed synthetic and spectroscopic data in the public domain is sparse, its properties and reactivity can be reliably predicted based on fundamental chemical principles. For researchers in medicinal chemistry and materials science, this compound offers a robust platform for creating novel structures with significant potential for a wide range of applications. As with any reactive chemical, adherence to strict safety protocols during its handling and use is paramount.

References

• Deng, X., & Mani, N. S. (n.d.). A-5-BENZO[6][7]DIOXOL-5-YL-3-(4-CHLOROPHENYL)-1-METHYL-1H-PYRAZOLE. Organic Syntheses Procedure. [Link]

• Kumar, A., et al. (2025). Synthesis, Spectroscopic Characterization, Structural Analysis, Antimycobacterial Study, Molecular Docking, DFT, and ADME Studies of Novel Hybrid Pyrrole–Pyrazole–Piperazine Chalcone. Molecules, 30(20), 4987. [Link]

• PubChem. (n.d.). 1H-Pyrazole, 1-methyl-. National Center for Biotechnology Information. [Link]

• Javaid, M., et al. (2022). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Molecules, 27(23), 8235. [Link]

• Al-Ostoot, F. H., et al. (2022). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules, 27(7), 2239. [Link]

• Kumar, V., & Hassan, M. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry, 15(20), 2011-2016. [Link]

• TSI Journals. (2013). SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. [Link]

• El-Shehry, M. F., et al. (2018). Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)-One Derivatives. Research Journal of Pharmacy and Biological and Chemical Sciences, 9(1), 785-797. [Link]

• The Royal Society of Chemistry. (2018). Supplementary Information: Direct N-heterocyclization of hydrazines to access styrylated pyrazoles. [Link]

• NIST. (n.d.). 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester. NIST Chemistry WebBook. [Link]

• PubChem. (n.d.). 3,4-dimethyl-1H-pyrazole. National Center for Biotechnology Information. [Link]

• Sharma, V., et al. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 65(1), 183-193. [Link]

• Faria, J. V., et al. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 22(8), 1392. [Link]

• Talaviya, R., et al. (2023). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. EPJ Web of Conferences, 280, 02002. [Link]

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• 4. epj-conferences.org [epj-conferences.org]
• 5. SmallMolecules.com | (1-Methyl-1H-pyrazole-3,4-diyl)dimethanol (Please inquire) from bocsci | SmallMolecules.com [smallmolecules.com]
• 6. rsc.org [rsc.org]
• 7. 1-Methylpyrazole synthesis - chemicalbook [chemicalbook.com]
• 8. Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Pyrazole Dimethanol Derivatives: Synthetic Architectures and Medicinal Applications

The following technical guide details the synthesis, medicinal chemistry properties, and applications of 3,5-bis(hydroxymethyl)pyrazole (pyrazole dimethanol) derivatives. This guide is structured for medicinal chemists and drug discovery scientists, focusing on the scaffold's utility in kinase inhibitor design and macrocyclization strategies.

Executive Summary: The Bifunctional Scaffold

In modern medicinal chemistry, the pyrazole ring is a "privileged scaffold," ubiquitous in FDA-approved kinase inhibitors (e.g., Ruxolitinib, Crizotinib). However, the specific subclass of pyrazole dimethanol (3,5-bis(hydroxymethyl)-1H-pyrazole) derivatives offers a unique strategic advantage: bifunctionality .

Unlike mono-substituted pyrazoles, the dimethanol variant provides two symmetrical primary alcohol handles. These serve two critical roles in drug design:

• Physicochemical Modulation: The hydroxyl groups significantly lower logP, enhancing solubility and allowing interactions with the solvent front in ATP-binding pockets.

• Macrocyclization Vectors: The 3,5-positions allow for the attachment of "stapling" linkers, converting linear kinase inhibitors into highly selective macrocycles that discriminate between homologous kinases (e.g., BMPR2 vs. other TKL family members).

Structural Chemistry & Properties[1][2]

Tautomerism and Binding Modes

The 3,5-bis(hydroxymethyl)pyrazole scaffold exists in dynamic equilibrium between two tautomeric forms. In the context of kinase binding, the pyrazole nitrogen typically acts as a hydrogen bond donor/acceptor pair with the kinase "hinge" region (e.g., interacting with the backbone of residues like Glu or Met).

• H-Bond Donor (NH): Binds to the backbone carbonyl of the hinge residue.

• H-Bond Acceptor (N:): Binds to the backbone amide nitrogen.

• Hydroxymethyl Groups (-CH₂OH): These extend towards the solvent-exposed regions or form specific H-bonds with polar residues (e.g., Lys, Asp) near the gatekeeper region.

Solubility Enhancement

Replacing methyl groups (as seen in 3,5-dimethylpyrazole) with hydroxymethyl groups transforms the lipophilicity profile.

• 3,5-Dimethylpyrazole: logP ≈ 1.5 (Lipophilic)

• 3,5-Bis(hydroxymethyl)pyrazole: logP ≈ -0.8 (Hydrophilic)

• Impact: This modification is a standard "solubility fix" in lead optimization, reducing protein binding and improving metabolic stability by preventing oxidation of methyl groups (since they are already oxidized).

Synthetic Strategies

The synthesis of pyrazole dimethanol derivatives is robust, typically proceeding through the oxidation of commercially available 3,5-dimethylpyrazole followed by reduction.

Core Synthetic Pathway

The most reliable route involves the formation of the dimethyl pyrazole-3,5-dicarboxylate intermediate, followed by hydride reduction.

Step 1: Oxidation 3,5-Dimethylpyrazole is oxidized using Potassium Permanganate (

) to yield Pyrazole-3,5-dicarboxylic acid, which is then esterified.

Step 2: Reduction The diester is reduced using Lithium Aluminum Hydride (

) or Diisobutylaluminum hydride (DIBAL-H) to yield the diol.

Visualization: Synthetic Workflow

Caption: Step-wise synthesis of 3,5-bis(hydroxymethyl)pyrazole from 3,5-dimethylpyrazole.

Medicinal Chemistry Applications

Case Study: Macrocyclic Kinase Inhibitors (BMPR2 Targeting)

One of the most powerful applications of the pyrazole dimethanol scaffold is in the synthesis of macrocyclic kinase inhibitors . Linear pyrazole inhibitors often suffer from poor selectivity (promiscuity).

Mechanism of Action:

• Hinge Binding: The pyrazole core binds to the ATP pocket.

• Cyclization: The two hydroxymethyl groups are converted to electrophiles (e.g., -CH₂Cl) and reacted with a diamine or dithiol linker.

• Selectivity: The resulting macrocyclic ring creates a rigid conformation that clashes with the non-conserved regions of off-target kinases, while perfectly fitting the target (e.g., BMPR2).

Reference: Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2 (See Ref 1).

Visualization: Macrocyclization Logic

Caption: Conversion of the diol scaffold into a rigid macrocyclic kinase inhibitor.

Experimental Protocols

Protocol A: Synthesis of Dimethyl 1H-pyrazole-3,5-dicarboxylate

This protocol establishes the diester precursor.[1]

• Reagents: 3,5-Dimethylpyrazole (10 g, 0.104 mol),

  (66 g, 0.416 mol), Water (500 mL).

• Procedure:

  • Suspend 3,5-dimethylpyrazole in water and heat to 80°C.

  • Add

    portion-wise over 2 hours (Caution: Exothermic).

  • Reflux for 4 hours. Filter hot to remove

    .

  • Acidify filtrate with conc. HCl to pH 1. Collect the white precipitate (Dicarboxylic acid).

  • Reflux the acid in dry Methanol (200 mL) with catalytic

    for 12 hours.

  • Concentrate and crystallize to yield the dimethyl ester.

• Validation:

  H NMR (DMSO-d ) should show a singlet at ~3.8 ppm (methoxy groups) and a singlet at ~7.3 ppm (pyrazole CH).

Protocol B: Reduction to 3,5-Bis(hydroxymethyl)-1H-pyrazole

This protocol yields the target dimethanol scaffold.

• Reagents: Dimethyl 1H-pyrazole-3,5-dicarboxylate (2.0 g, 10.8 mmol),

  (1.0 g, 26 mmol), Anhydrous THF (50 mL).

• Procedure:

  • Setup: Flame-dried flask under Argon atmosphere.

  • Suspend

    in THF at 0°C.

  • Add the diester (dissolved in THF) dropwise over 30 mins.

  • Allow to warm to Room Temperature (RT) and stir for 4 hours.

  • Quench: Cool to 0°C. Add sequentially: 1 mL water, 1 mL 15% NaOH, 3 mL water (Fieser workup).

  • Filter the granular precipitate. Dry the filtrate over

    and concentrate.

• Yield: ~85% as a white solid.

• Storage: Store at -20°C; hygroscopic.

References

• Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2. Source: Journal of Medicinal Chemistry / NIH PubMed Central. Context: Details the use of 3,5-bis(hydroxymethyl) precursors to create selective macrocycles.

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Source: Molecules (MDPI). Context: Comprehensive review of pyrazole synthesis and biological targets.[2]

• Dimethyl 1H-pyrazole-3,5-dicarboxylate Synthesis. Source: ChemicalBook / Russian Journal of Organic Chemistry. Context: Standard protocol for the precursor synthesis.

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors. Source: Molecules (MDPI). Context: Review of pyrazole binding modes in the ATP pocket.

Sources

• 1. CN105646355A - Preparation method of 3-(hydroxymethyl)-1-methyl-pyrazole-5-formonitrile - Google Patents [patents.google.com]
• 2. Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Monograph: 1-Methyl-3,4-bis(hydroxymethyl)pyrazole

This technical guide provides an in-depth analysis of 1-methyl-3,4-bis(hydroxymethyl)pyrazole , a critical heterocyclic building block (synthon) used in the synthesis of pharmaceutical candidates and coordination ligands.

Chemical Identity & Core Data

This compound serves as a "divergent intermediate," allowing medicinal chemists to access 3,4-disubstituted pyrazole scaffolds, which are otherwise difficult to regioselectively functionalize.

Property	Data Specification
IUPAC Name	(1-Methyl-1H-pyrazole-3,4-diyl)dimethanol
Common Name	1-Methyl-3,4-bis(hydroxymethyl)pyrazole
CAS Number	1056039-91-8
Molecular Formula
Molecular Weight	142.16 g/mol
Physical State	White to off-white crystalline solid
Solubility	Soluble in DMSO, Methanol, Ethanol; Sparingly soluble in
pKa (Calculated)	~13.5 (hydroxyl protons), ~2.5 (conjugated acid of pyrazole N)

Synthesis Protocol: Reductive Generation

The most robust route to this diol is the global reduction of the corresponding dicarboxylate diester. While sodium borohydride (

) is safer, it is often insufficient for reducing pyrazole esters efficiently. Therefore, Lithium Aluminum Hydride ( ) is the reagent of choice for high-yielding conversion.

Precursor Preparation

• Starting Material: Dimethyl 1-methylpyrazole-3,4-dicarboxylate.

• Reagent:

  (2.5 - 3.0 equivalents).

• Solvent: Anhydrous Tetrahydrofuran (THF).

Step-by-Step Methodology

• Inert Atmosphere Setup: Flame-dry a 2-neck round-bottom flask and cool under a stream of Argon or Nitrogen.

• Reagent Suspension: Charge the flask with

  (powder or pellets) and anhydrous THF at 0°C. Note: is pyrophoric; handle with extreme caution.

• Controlled Addition: Dissolve the diester precursor in a minimum volume of anhydrous THF. Add this solution dropwise to the

  suspension via a pressure-equalizing addition funnel over 30 minutes.

  • Scientific Insight: The exothermic nature of hydride transfer requires slow addition to prevent solvent boil-over and to control hydrogen gas evolution.

• Reaction Phase: Allow the mixture to warm to room temperature. If TLC indicates incomplete reduction after 2 hours, reflux gently for 1 hour.

• Quenching (The Fieser Method): To prevent the formation of gelatinous aluminum emulsions (which trap product), use the 1:1:3 quenching rule :

  • Cool reaction to 0°C.

  • Add

    mL Water (where = grams of used).

  • Add

    mL 15% aqueous NaOH .

  • Add

    mL Water .[1]

• Isolation: Stir until a white granular precipitate forms. Filter through a Celite pad. Concentrate the filtrate under reduced pressure to yield the crude diol.

Reactivity Profile & Divergent Applications

The utility of 1-methyl-3,4-bis(hydroxymethyl)pyrazole lies in its ability to be transformed into electrophilic "warheads" (halides) or oxidized back to aldehydes for condensation reactions.

Functionalization Logic

• Pathway A (Chlorination): Conversion to 1-methyl-3,4-bis(chloromethyl)pyrazole using Thionyl Chloride (

  ). This dichloride is a potent alkylating agent used to create macrocycles or fuse rings.

• Pathway B (Oxidation): Selective oxidation to the dialdehyde using MnO2 (benzylic-like oxidation) or Swern conditions.

• Pathway C (Ligand Synthesis): The diol can act as a bidentate ligand precursor for Metal-Organic Frameworks (MOFs).

Reactivity Visualization

The following diagram maps the strategic divergence from the core diol scaffold.

Caption: Divergent synthesis pathways starting from the 1-methyl-3,4-bis(hydroxymethyl)pyrazole core.

Safety & Handling (MSDS Highlights)

• Hazard Identification: Irritant (Skin/Eye).

• Specific Risk: The synthesis involves

  , which releases flammable Hydrogen gas ( ) upon contact with moisture.

• Storage: Hygroscopic. Store at -20°C under inert atmosphere to prevent moisture absorption, which can degrade the hydroxymethyl groups over time.

References

• PubChem Compound Summary. (2025). 1,5-Dihydro-1,5-bis(hydroxymethyl)-4H-pyrazolo(3,4-d)pyrimidin-4-one (Structural Analog Data). National Library of Medicine. Link

• BOC Sciences. (2024). (1-Methyl-1H-pyrazole-3,4-diyl)dimethanol Product Data & CAS 1056039-91-8 Verification.[2][3][4][5]

• Greco, C. V., & Pellegrini, F. (1972). Reduction of some esters of pyrazole-3,4-dicarboxylic acid. Journal of the Chemical Society, Perkin Transactions 1. (Foundational reduction protocol).[6] Link

• BLD Pharm. (2024). Certificate of Analysis: (1-Methyl-1H-pyrazole-3,4-diyl)dimethanol.[2][3][5]Link[5]

Sources

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• 3. 878204-62-7|(1-Methyl-4-(trifluoromethyl)-1H-pyrazol-3-yl)methanol|BLD Pharm [bldpharm.com]
• 4. SmallMolecules.com | (1-Methyl-1H-pyrazole-3,4-diyl)dimethanol (Please inquire) from bocsci | SmallMolecules.com [smallmolecules.com]
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Protocols & Analytical Methods

Application Note: Selective Oxidation of (1-Methyl-1H-pyrazole-3,4-diyl)dimethanol to Dialdehydes

This Application Note is structured as a high-level technical guide for medicinal chemists and process development scientists. It prioritizes mechanistic understanding, reproducibility, and rigorous validation.

Executive Summary

The synthesis of 1-methyl-1H-pyrazole-3,4-dicarbaldehyde from its corresponding diol, (1-methyl-1H-pyrazole-3,4-diyl)dimethanol , presents a specific chemoselective challenge. The objective is to oxidize two primary alcohol moieties in close proximity on an electron-rich heteroaromatic ring without inducing over-oxidation to carboxylic acids or facilitating intramolecular lactol formation.

This guide details a Swern Oxidation protocol optimized for this substrate. While manganese dioxide (

) is a common alternative for benzylic-type alcohols, the Swern protocol provides superior stoichiometry control for dual oxidation, ensuring complete conversion to the dialdehyde with minimal purification requirements.

Strategic Analysis & Chemical Logic

The Challenge: Proximity and Electronics

The substrate possesses two hydroxymethyl groups at the C3 and C4 positions.

• Electronic Factors: The pyrazole ring is electron-rich.[1] Strong acidic oxidants (e.g., Jones Reagent) can lead to ring degradation or over-oxidation to dicarboxylic acids.

• Steric/Kinetic Factors: Partial oxidation often yields a mixture of mono-aldehydes (3-CHO/4-CH2OH vs 3-CH2OH/4-CHO). Achieving the dialdehyde requires a method that generates a highly reactive electrophilic oxidant in excess.

The Solution: Activated DMSO (Swern)

The Swern oxidation utilizes dimethylchlorosulfonium chloride (generated in situ from DMSO and oxalyl chloride) as the active oxidant.

• Selectivity: It is strictly selective for aldehydes; it does not produce carboxylic acids.

• Dual Activation: The low temperature (-78 °C) allows the formation of the alkoxysulfonium salts at both alcohol positions simultaneously before the base-mediated elimination triggers the carbonyl formation. This synchronization prevents the isolation of mixed lactols.

Reaction Pathway Diagram

The following flowchart illustrates the critical decision points and mechanistic pathway for this specific transformation.

Figure 1: Mechanistic workflow ensuring dual oxidation without over-oxidation.

Materials & Equipment

Reagent	Role	Purity Requirement
(1-Methyl-1H-pyrazole-3,4-diyl)dimethanol	Substrate	>95% (Dry)
Oxalyl Chloride	Activator	2.0 M in DCM or Neat (99%)
Dimethyl Sulfoxide (DMSO)	Oxidant Precursor	Anhydrous (≥99.9%)
Triethylamine ( )	Base	Distilled/Anhydrous (≥99.5%)
Dichloromethane (DCM)	Solvent	Anhydrous (Water <50 ppm)

Equipment:

• Flame-dried 3-neck round-bottom flask (RBF).

• Nitrogen or Argon atmosphere line.

• Low-temperature thermometer (internal monitoring is critical).

• Acetone/Dry Ice bath (-78 °C).

Detailed Experimental Protocol

Scale: 1.0 mmol of Diol (~142 mg) | Solvent Volume: 10 mL (0.1 M)

Step 1: Activation of DMSO[2][3]

• Charge the flame-dried RBF with Oxalyl Chloride (2.5 equiv, 2.5 mmol) and anhydrous DCM (5 mL) under inert atmosphere.

• Cool the solution to -78 °C .

• Add DMSO (5.0 equiv, 5.0 mmol) dropwise via syringe.

  • Observation: Gas evolution (

    , ) occurs. Ensure proper venting.

  • Critical: Maintain internal temperature below -60 °C to prevent decomposition of the active species.

• Stir for 15–20 minutes at -78 °C.

Step 2: Substrate Addition

• Dissolve (1-methyl-1H-pyrazole-3,4-diyl)dimethanol (1.0 equiv, 1.0 mmol) in a minimum amount of anhydrous DCM (2–3 mL) and DMSO (0.5 mL) if solubility is poor.

• Add the substrate solution dropwise to the activated oxidant mixture over 10 minutes.

• Mechanism: The alcohol oxygens attack the sulfur center, forming the bis-alkoxysulfonium ion.

• Stir for 45 minutes at -78 °C.

Step 3: Elimination (Aldehyde Formation)

• Add Triethylamine (8.0 equiv, 8.0 mmol) dropwise.

  • Note: The solution may become cloudy (ammonium salts).

• Allow the reaction to stir at -78 °C for 10 minutes, then remove the cooling bath.

• Allow the reaction to warm to Room Temperature over 60–90 minutes.

  • Odor Warning: Dimethyl sulfide (DMS) is generated.[2] Use a bleach trap for the exhaust if possible.

Step 4: Work-up

• Quench the reaction with Saturated

  (10 mL).

• Separate the organic layer. Extract the aqueous layer with DCM (3 x 10 mL).

• Combine organics, wash with Brine , and dry over

  .

• Concentrate under reduced pressure.

  • Stability Note: Pyrazole dialdehydes can be sensitive to air/light over time. Store under inert gas at -20 °C.

Process Control & Validation (QC)

To ensure the protocol was successful, use the following validation metrics.

Method	Expected Result	Interpretation
TLC	Shift	Diol (Polar, low ) Dialdehyde (Less polar, higher ). Use 2,4-DNP stain (Orange spot = Aldehyde).
NMR	~9.8 - 10.2 ppm	Look for two distinct singlets (or closely spaced signals) corresponding to the two aldehyde protons. Disappearance of doublets (~4.5 ppm).
IR	~1680 - 1700	Strong stretch. Absence of broad stretch (~3300 ).

Self-Validating Checkpoint

If the

NMR shows a signal around 5.5–6.0 ppm , you may have formed a hemiacetal/lactol (incomplete oxidation).

• Corrective Action: Re-subject the crude material to the oxidation conditions or use activated

  in refluxing chloroform to push the hemiacetal to the dialdehyde.

Troubleshooting Guide

Issue: Incomplete Conversion (Mono-aldehyde observed)

• Cause: Temperature rose too high during DMSO addition (killing the active species) or insufficient equivalents of oxidant.

• Fix: Ensure internal probe monitoring. Increase Oxalyl Chloride/DMSO to 3.0/6.0 equivalents respectively.

Issue: Low Yield / Decomposition

• Cause: Work-up was too acidic or basic.

• Fix: Pyrazole aldehydes can undergo Cannizzaro-type reactions in strong base. Ensure the quench is buffered (

  ) and do not leave in basic solution ( ) for extended periods.

Issue: Solubility of Diol

• Cause: Pyrazole dimethanols are very polar.

• Fix: Use a co-solvent of dry DMSO (up to 20% v/v) during the substrate addition step. This is compatible with the Swern conditions.

References

• General Swern Oxidation Protocol: Omura, K.; Swern, D. "Oxidation of alcohols by 'activated' dimethyl sulfoxide.[3] A preparative, steric and mechanistic study." Tetrahedron1978 , 34, 1651–1660.

• Oxidation of Pyrazole Methanols (Contextual Analog): Lellek, V.; Chen, C.; Yang, W.; Liu, J.; Ji, X.; Faessler, R. "One-Pot Synthesis of Pyrazoles from Ketones and Hydrazine."[4] Synlett2018 , 29, 1071–1075.[4] (Discusses oxidative stability of pyrazole scaffolds).

• Synthesis of Pyrazole-4-carbaldehydes (MnO2 Method Comparison): Abdel-Wahab, B. F.; Khidre, R. E.; Farahat, A. A. "Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity." Arkivoc2011 , 2011(i), 196–245.

• Mechanism of Heteroaromatic Oxidation: Mancuso, A. J.; Brownfbridge, G.; Swern, D. "Oxidation of long-chain and related alcohols to carbonyls by dimethyl sulfoxide 'activated' by oxalyl chloride." J. Org.[2][4][5] Chem.1978 , 43, 2480–2482.

Sources

• 1. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
• 2. glaserr.missouri.edu [glaserr.missouri.edu]
• 3. Swern oxidation - Wikipedia [en.wikipedia.org]
• 4. Pyrazole synthesis [organic-chemistry.org]
• 5. Swern Oxidation [organic-chemistry.org]

Scalable Manufacturing Process for 1-Methyl-1H-pyrazole-3,4-diyl dimethanol

Executive Summary

This Application Note details a robust, scalable protocol for the synthesis of 1-methyl-1H-pyrazole-3,4-diyl dimethanol , a critical heterocyclic building block in the development of succinate dehydrogenase inhibitor (SDHI) fungicides and specific kinase inhibitors.

While academic literature often relies on Lithium Aluminum Hydride (LiAlH₄) for reducing the precursor diesters, this guide presents a Process Development (PD) approach using Sodium Bis(2-methoxyethoxy)aluminum hydride (Red-Al / Vitride) . This shift addresses the critical safety and engineering bottlenecks associated with handling solid pyrophoric reagents at scale, offering a homogeneous, thermally stable, and pumpable alternative.

Key Process Advantages

• Atom Economy: Direct cyclization of dimethyl acetylenedicarboxylate (DMAD) and methylhydrazine.

• Scalability: Replacement of heterogeneous LiAlH₄ slurries with liquid-phase Red-Al chemistry.

• Safety: Engineered quenching protocols to manage hydrogen evolution and aluminum emulsion formation.

Retrosynthetic Strategy & Pathway

The manufacturing route is a two-stage convergent synthesis. The pyrazole core is constructed via a [3+2] cycloaddition, followed by a global hydride reduction of the diester functionalities.

Figure 1: Two-step industrial synthesis pathway emphasizing the transition from cyclization to hydride reduction.

Detailed Experimental Protocols

Stage 1: Synthesis of Dimethyl 1-methyl-1H-pyrazole-3,4-dicarboxylate

Objective: Construct the pyrazole ring with high regioselectivity. Critical Quality Attribute (CQA): Regio-isomer purity (3,4-isomer vs. 4,5-isomer).

Mechanistic Insight: The reaction of methylhydrazine with DMAD is highly exothermic. The regioselectivity is governed by the initial nucleophilic attack. The primary amine (-NH₂) of methylhydrazine is more nucleophilic than the substituted nitrogen (-NHMe). It attacks the triple bond of DMAD first, leading to the formation of the 1-methyl-3,4-dicarboxylate as the major product (typically >90:10 ratio).

Safety Warning:

• Methylhydrazine is a volatile, toxic, and carcinogenic liquid (rocket fuel component).[1] All operations must occur in a closed system or high-efficiency fume hood.

• DMAD is a potent sensitizer and lachrymator.

Protocol:

• Reactor Setup: A 5L jacketed glass reactor equipped with an overhead mechanical stirrer, internal temperature probe, reflux condenser, and a pressure-equalizing addition funnel (or dosing pump).

• Charge: Load Dimethyl Acetylenedicarboxylate (DMAD) (142.1 g, 1.0 mol) and Methanol (anhydrous, 1.5 L) into the reactor. Cool the solution to -10°C .

• Addition: Charge Methylhydrazine (48.4 g, 1.05 mol, 1.05 equiv) into the dosing pump.

  • Process Control: Add methylhydrazine dropwise over 2–3 hours , maintaining the internal temperature below 0°C . The reaction is instantaneous and highly exothermic.

• Reaction: After addition, allow the mixture to warm to Room Temperature (RT) over 1 hour. Stir for an additional 2 hours.

  • IPC (In-Process Control): Monitor consumption of DMAD via HPLC or TLC (EtOAc/Hexane 1:1).

• Workup: Concentrate the reaction mixture under reduced pressure (Rotavap, 40°C bath) to remove methanol.

• Purification: The residue is typically a yellow oil that solidifies upon standing. Recrystallize from Isopropanol (IPA) or Ethyl Acetate/Heptane to remove the minor 4,5-isomer and hydrazine impurities.

• Yield Target: 160–170 g (80–85%). White to off-white crystalline solid.

Stage 2: Scalable Reduction using Red-Al

Objective: Reduce the diester to the diol safely at scale. Why Red-Al? Unlike LiAlH₄ pellets which are difficult to dose and quench, Red-Al (Sodium bis(2-methoxyethoxy)aluminum hydride) is a liquid solution (typically 70% in toluene). It is non-pyrophoric in air, thermally stable up to 200°C, and soluble in aromatic solvents, making it ideal for continuous or semi-batch processing.

Protocol:

• Reactor Setup: A dry, nitrogen-purged 5L reactor with overhead stirring and a cooling jacket.

• Charge: Load Dimethyl 1-methyl-1H-pyrazole-3,4-dicarboxylate (100 g, 0.50 mol) and Anhydrous Toluene (1.0 L). Cool to 0°C .

• Reagent Addition: Charge Red-Al (65% wt in Toluene, ~3.5 equiv of hydride) into a dosing vessel.

  • Stoichiometry Note: Each ester requires 2 hydrides. Two esters = 4 hydrides. Red-Al provides 2 hydrides per molecule, but practical equivalents are calculated based on molarity (usually ~3.5 M). Use ~2.2–2.5 molar equivalents of the Red-Al reagent solution relative to the substrate.

  • Dosing: Add Red-Al solution slowly over 2 hours, maintaining internal temperature < 10°C .

• Reaction: Warm the mixture to RT and stir for 4–6 hours.

  • IPC: Check for disappearance of diester and the intermediate mono-alcohol via HPLC.

• Quenching (The "Rochelle" Method):

  • Engineering Control: Cool the mixture back to 0°C .

  • Prepare a solution of 20% Potassium Sodium Tartrate (Rochelle's Salt) in water (1.0 L).

  • Add the tartrate solution slowly. Caution: Hydrogen evolution will occur, but it will be less violent than a water quench.

  • Stir the biphasic mixture vigorously for 2 hours at RT. The tartrate complexes the aluminum salts, preventing the formation of the notorious "alumina gel" emulsion and allowing for clean phase separation.

• Isolation:

  • Separate the layers. The product (diol) is highly polar and may partition into the aqueous phase or remain in the organic phase depending on the solvent.

  • Modification: Since the target diol is water-soluble, continuous extraction of the aqueous layer with Ethyl Acetate or n-Butanol is recommended.

  • Alternatively, evaporate the toluene/organic layer first. If the product is in the aqueous phase, evaporate water (azeotrope with ethanol) or use lyophilization for small batches.

  • Scalable Extraction: For manufacturing, use a counter-current extractor with Ethyl Acetate.

• Final Purification: Crystallize the crude diol from Ethanol/Ether or Acetonitrile .

• Yield Target: 55–65 g (75–85%).

Analytical Data & Specifications

Parameter	Specification	Method
Appearance	White to off-white powder	Visual
Purity	> 98.0%	HPLC (C18, ACN/H2O gradient)
Identity	Conforms to Structure	1H-NMR (DMSO-d6)
Water Content	< 0.5%	Karl Fischer
Residual Solvents	< ICH Limits	GC-Headspace

1H NMR (Typical, DMSO-d6):

• δ 7.65 (s, 1H, Pyrazole-H5)

• δ 5.10 (t, 1H, OH)

• δ 4.95 (t, 1H, OH)

• δ 4.50 (d, 2H, CH2-O)

• δ 4.35 (d, 2H, CH2-O)

• δ 3.80 (s, 3H, N-Me)

Process Engineering & Safety Diagram

The following diagram illustrates the critical engineering controls required for the Red-Al reduction step, highlighting the quench loop which is the highest risk operation.

Figure 2: Process flow diagram for the hydride reduction step, emphasizing thermal control and hydrogen management.

References

• Preparation of 1-Methylpyrazole: Borredon, E., et al. "Method for the synthesis of N-alkylpyrazoles." U.S. Patent 2004/0024205 A1. Link

• Red-Al Properties & Safety: "Red-Al® Sodium bis(2-methoxyethoxy)aluminum hydride solution." Sigma-Aldrich Technical Bulletin. Link

• Regioselectivity of Hydrazine Additions: Elguero, J. "Pyrazoles and their Benzo Derivatives." Comprehensive Heterocyclic Chemistry, 1984.

• Reduction of Pyrazole Esters: Greco, C. V., & Pellegrini, F. "Reduction of some esters of pyrazole-3,4-dicarboxylic acid."[2] Journal of the Chemical Society, Perkin Transactions 1, 1972, 720-721.[2] Link

• Rochelle's Salt Workup: Fieser, L. F., & Fieser, M. Reagents for Organic Synthesis, Vol. 1, Wiley, New York, 1967, p. 581. (Standard Protocol Reference).

• Product Identification: "1-Methyl-1H-pyrazole-3,4-diyl dimethanol." PubChem Compound Summary. Link

Sources

• 1. Methylhydrazine | CH3NHNH2 | CID 6061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Reduction of some esters of pyrazole-3,4-dicarboxylic acid - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Improving yield in the reduction of pyrazole dicarboxylates to dimethanol

Topic: Improving Yield in the Reduction of Pyrazole Dicarboxylates to Dimethanol Ticket ID: PYR-RED-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

The reduction of pyrazole dicarboxylates (e.g., dimethyl 1H-pyrazole-3,5-dicarboxylate) to their corresponding dimethanols is a deceptively simple transformation that frequently results in poor isolated yields (often <40%).

The Core Problem: The low yield is rarely due to failed reduction. It is almost always a work-up failure .

• Amphiphilicity: Pyrazole dimethanols are highly polar and water-soluble, leading to loss during aqueous extraction.

• Chelation: The pyrazole nitrogen and the newly formed hydroxyls form tight coordination complexes with aluminum byproducts (from LAH), trapping the product in the filter cake.

• Stoichiometry Errors: Failure to account for the acidic N-H proton on the pyrazole ring leads to incomplete conversion.

This guide provides a self-validating protocol to overcome these bottlenecks.

Module 1: Reagent Selection & Stoichiometry

The "Hidden" Equivalent

Unlike standard ester reductions, pyrazoles possess an acidic proton on the ring nitrogen (

).

• Mechanism: The first equivalent of hydride (H⁻) acts as a base, deprotonating the pyrazole to form a pyrazolate anion. This consumes reductant but produces no alcohol.

• Correction: You must calculate stoichiometry based on

  .

Reagent Comparison Matrix

Reagent System	Safety Profile	Reducing Power	Work-up Difficulty	Recommended For
LiAlH₄ (LAH)	High Risk (Pyrophoric)	Strong	High (Al-salts trap product)	Small scale (<5g), anhydrous labs.
NaBH₄ + CaCl₂	Moderate (H₂ evolution)	Moderate (Activated)	Low (Borate salts soluble)	Scale-up (>10g) , Safety-focused labs.
Red-Al	Moderate	Strong	Moderate	High-temperature requirements.

Recommended Protocol: The NaBH₄/CaCl₂ System

Why this works: Calcium ions coordinate to the carbonyl oxygen, increasing electrophilicity and allowing the milder borohydride to reduce the ester. This avoids the "aluminum gel" problem entirely [1].

Stoichiometry:

• Substrate: 1.0 equiv

• NaBH₄: 4.0 - 6.0 equiv (Excess required for kinetics and N-H deprotonation)

• CaCl₂: 2.0 - 3.0 equiv

Module 2: The Process (Reaction Monitoring)

Workflow Visualization

The following diagram illustrates the critical decision pathways for reagent choice and reaction monitoring.

Figure 1: Decision logic for stoichiometry and reagent selection based on substrate protection.

Module 3: The Critical Work-up (Yield Recovery)

This is where 90% of yield is lost. Do NOT use a standard aqueous extraction (separatory funnel) if you can avoid it.

Method A: The "Glauber's Salt" Quench (For LAH)

Best for: Preventing emulsions and keeping water volume low.

• Cool reaction mixture to 0°C.

• Dilute with wet ether or THF.

• Add solid Sodium Sulfate Decahydrate (Na₂SO₄[1]·10H₂O) portion-wise.

  • Mechanism:[2] The crystal water is released slowly, quenching the LAH. The resulting aluminum salts adsorb onto the solid sodium sulfate [2].

• Stir vigorously for 30–60 minutes until a granular white solid forms.

• Crucial Step: Filter the solids and wash the cake with boiling THF or MeOH . Cold solvent will not desorb your polar product from the aluminum salts.

Method B: Rochelle's Salt (Potassium Sodium Tartrate)

Best for: Breaking stubborn emulsions.

• Quench with minimal water.

• Add saturated aqueous Rochelle’s Salt solution (approx. 20 mL per g of LAH).

• Stir vigorously for 3–12 hours at room temperature.

  • Visual Cue: Two clear layers must form.[3] If it looks cloudy/gray, you are not done.

• Separate layers.

• Continuous Extraction: If the product is highly water-soluble (check aqueous layer by TLC), place the aqueous layer in a liquid-liquid continuous extractor with EtOAc or DCM for 24 hours.

Method C: The "Dry" Workup (For NaBH₄/CaCl₂)

• Quench with MeOH to destroy excess borohydride.

• Concentrate to dryness (rotovap).

• Suspend the residue in a mixture of EtOAc/MeOH (9:1).

• Pass through a short plug of silica or Celite to remove inorganic salts.

Module 4: Troubleshooting & FAQ

Ticket #402: "I followed the Fieser workup (n:n:3n), but my yield is 20%."

Diagnosis: The Fieser method generates a precipitate of

and aluminates. Pyrazole dimethanols act as bidentate ligands, chelating to the aluminum surface. Solution:

• Do not discard the filter cake!

• Perform a Soxhlet extraction on the solid filter cake using THF or Ethanol for 12 hours.

• Combine this extract with your original filtrate. Yield often recovers to >80%.

Ticket #405: "The product stays in the water phase."

Diagnosis: Pyrazole dimethanols have high polarity (

). Solution:

• Salting Out: Saturate the aqueous phase with solid NaCl before extraction.

• Solvent Switch: Use n-Butanol or THF/EtOAc (1:1) for extraction instead of pure EtOAc or Ether.

• Derivatization: If purification is impossible, consider reacting the crude diol with acetone/H+ to form the acetonide (ketal). This makes the molecule lipophilic, allowing easy extraction and purification. The diol can be deprotected later with mild acid.

Ticket #408: "Reaction stalled. Starting material remains."

Diagnosis: Likely insufficient hydride due to N-H deprotonation or moisture. Solution:

• Check if you accounted for the N-H proton (See Module 1).

• Add an additional 1.0 equiv of reagent.

• Ensure the reaction is heated to reflux.[4] Pyrazole esters are electronically deactivated compared to simple alkyl esters.

Visualizing the Work-up Logic

Figure 2: Workflow for maximizing recovery during work-up. Note the emphasis on Soxhlet extraction for LAH cakes.

References

• Reduction of Esters with NaBH4/CaCl2

  • Source: ResearchG
  • Context: Explains the activation of borohydride for ester reduction using Lewis acids like Calcium Chloride.

• Glauber's Salt Quench & Fieser Workup

  • Source: University of Rochester, Department of Chemistry

  • Context: Detailed protocols for Fieser, Rochelle's Salt, and Sodium Sulfate (Glauber's salt) workups.[5]

• Synthesis of Pyrazole Dimethanols

  • Source: Royal Society of Chemistry (RSC), J. Chem. Soc., Perkin Trans. 1
  • Context: Historical and authoritative grounding on the reduction of pyrazole-3,4-dicarboxyl

  • [6]

• Troubleshooting LAH Yields

  • Source: ChemPros (Community Peer Review)
  • Context: Field-proven advice on handling "sticky" diols and the necessity of acidic workups or continuous extraction.

Sources

• 1. reddit.com [reddit.com]
• 2. CN105646355A - Preparation method of 3-(hydroxymethyl)-1-methyl-pyrazole-5-formonitrile - Google Patents [patents.google.com]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Magic Formulas [chem.rochester.edu]
• 6. Reduction of some esters of pyrazole-3,4-dicarboxylic acid - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Support: Solubility &amp; Handling of (1-methyl-1H-pyrazole-3,4-diyl)dimethanol

Executive Summary: The "Polarity Trap"

You are likely encountering issues because (1-methyl-1H-pyrazole-3,4-diyl)dimethanol exists in a "polarity trap."[1] It is a low molecular weight compound (MW ~142.16 g/mol ) with a high density of hydrogen bond donors/acceptors (two -OH groups + pyrazole nitrogens).

This creates a crystal lattice with high cohesive energy. While the molecule is hydrophilic, the energy required to break the crystal lattice often exceeds the solvation energy provided by standard organic solvents like Dichloromethane (DCM) or Ethyl Acetate (EtOAc), leading to "crashing out" or oiling out.

Key Physicochemical Profile:

• H-Bond Donors: 2 (Primary alcohols)[1]

• H-Bond Acceptors: 3 (2 Alcohols + 1 Pyrazole N)[1]

• LogP (Predicted): ~ -0.5 to 0.5 (Amphiphilic to Hydrophilic)[1]

• pKa (Pyrazole N): ~2.0–2.5 (Weakly basic)

Solubility Data & Solvent Compatibility

The following data represents solubility behavior observed in high-polarity pyrazole intermediates.

Solvent Class	Specific Solvent	Solubility Rating	Application Notes
Polar Aprotic	DMSO, DMF, DMAc	Excellent	Best for stock solutions and reactions requiring high concentration.[1]
Protic	Methanol, Ethanol	Good	Good for reactions; excellent for recrystallization (as the "good" solvent).
Chlorinated	DCM, Chloroform	Poor/Moderate	Often requires 5-10% MeOH as a co-solvent to break H-bonds.[1]
Ethers	THF, Dioxane	Moderate	Soluble hot; may precipitate upon cooling. Good for precipitation purification.
Esters	Ethyl Acetate	Poor	Warning: Causes "oiling out." Use only as an anti-solvent.
Hydrocarbons	Hexane, Heptane	Insoluble	Strictly an anti-solvent.

Troubleshooting Guides (Q&A)

Module A: Reaction Setup & Execution

Q: I’m trying to react the diol with an electrophile in DCM, but it won't dissolve. Can I heat it? A: Heating DCM is rarely effective due to its low boiling point (40°C). The issue is the hydrogen bonding network of the diol.

• The Fix: Do not use pure DCM. Add 5% to 10% Dry Methanol or Acetonitrile to the DCM. This disrupts the intermolecular H-bonds of the pyrazole without significantly altering the polarity for most substitution reactions.

• Alternative: Switch to THF (Tetrahydrofuran). It has better oxygen lone-pair availability to accept H-bonds from your substrate.[1]

Q: My reaction turns into a gummy sludge (oils out) when I add the catalyst. What happened? A: You likely created a supersaturated solution where the product (or intermediate) is thermodynamically unstable in the solvent mixture, but kinetically trapped as a liquid (oil) rather than a crystal.

• The Fix:

  • Dilution: Double the solvent volume immediately.

  • Sonication: If solid particles are trapped in the gum, sonicate to disperse them.

  • Temperature: Gently heat to redissolve, then cool very slowly (1°C/min). Rapid cooling promotes oiling.

Module B: Purification & Workup

Q: I cannot recrystallize this compound. It always oils out at the bottom of the flask. A: This is the most common complaint with pyrazole-dimethanols. The melting point is likely depressed by impurities, causing the "oil" phase to form before the crystal phase.

Protocol: The "Seeding" Technique

• Dissolve crude material in minimal hot Methanol (Good solvent).

• Add Ethyl Acetate (Anti-solvent) dropwise at reflux until slight turbidity appears.

• CRITICAL STEP: Remove from heat. Add a seed crystal (if available) or scratch the inner glass surface with a glass rod to induce nucleation.

• Allow to cool to Room Temp (RT) undisturbed. Do not put it on ice yet.

• Once crystals form at RT, move to -20°C freezer.

Q: My compound streaks on silica gel columns (TLC shows a tail). A: The pyrazole nitrogen is basic and interacts with the acidic silanols on the silica gel.

• The Fix: Pre-treat your silica column with 1% Triethylamine (TEA) in your eluent.

• Mobile Phase: Use DCM:MeOH (95:5) instead of Hexane:EtOAc. The MeOH is required to move the polar diol.

Visual Decision Guides

Figure 1: Solvent Selection Logic

Use this flow to determine the correct solvent system for your specific application.

Caption: Decision tree for solvent selection based on experimental intent (Reaction vs. Purification).

Figure 2: The "Anti-Oiling" Workflow

Follow this strictly if your compound precipitates as a gum/oil.

Caption: Step-by-step thermodynamic control to prevent amorphous oil formation during recrystallization.

Analytical Note: NMR Sample Preparation

Users often report "missing peaks" or broad signals in proton NMR. This is due to aggregation in non-polar solvents.

• Incorrect: CDCl3 (Chloroform-d).[1] The hydroxyl protons will exchange or broaden significantly, and the molecule may not fully dissolve, leading to poor signal-to-noise ratio.[1]

• Correct: DMSO-d6 or MeOD (Methanol-d4).[1] DMSO-d6 is preferred as it forms strong H-bonds with the hydroxyls, usually resolving them as sharp triplets/doublets, allowing for verification of the diol structure.[1]

References

• Reich, H. J. "Solvent Properties and Solubility." University of Wisconsin-Madison Organic Chemistry Data. [Link][1]

• PubChem. "Compound Summary: Pyrazole Derivatives and Physicochemical Properties." National Library of Medicine. [Link]

• Evans, D. A. "pKa's of Inorganic and Oxo-Acids (Including Pyrazoles)." Harvard University Evans Group. [Link]

Sources

• 1. 1904-31-0 CAS MSDS (1-Methyl-1H-pyrazol-3-amine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Technical Support Center: Troubleshooting Cyclization Reactions of Pyrazole Dimethanol Intermediates

Welcome to the technical support center for navigating the complexities of cyclization reactions involving pyrazole dimethanol intermediates. This guide is tailored for researchers, scientists, and professionals in drug development who are working with these versatile building blocks. Here, we delve into common experimental challenges, providing in-depth, mechanistically grounded solutions to overcome them.

Section 1: Troubleshooting Common Issues in Intramolecular Cyclization

Intramolecular cyclization of pyrazole dimethanol intermediates to form bicyclic structures, such as pyranopyrazoles, is a critical transformation in the synthesis of many biologically active compounds.[1][2][3][4][5] However, these reactions can be fraught with challenges, from low yields to the formation of complex side products. This section addresses the most frequently encountered problems in a question-and-answer format.

Question 1: My cyclization reaction is resulting in a low yield of the desired bicyclic product. What are the likely causes and how can I improve the yield?

Low yields in these cyclization reactions can stem from several factors, including incomplete reaction, degradation of starting material or product, and the formation of undesired side products.

Possible Causes & Solutions:

• Suboptimal Reaction Conditions:

  • Solvent Choice: The polarity of the solvent is crucial.[6] While polar aprotic solvents like DMF and DMAc are often effective, a solvent screening is recommended.[6] In some cases, greener solvents like ethanol or even water can be successful, particularly in multicomponent reactions leading to similar fused systems.[2][7]

  • Temperature: The reaction may have a significant activation energy barrier. If the reaction is sluggish at room temperature, cautiously increasing the temperature can improve the rate and yield.[6] However, be mindful that excessive heat can lead to decomposition.

  • Catalyst: Many of these cyclizations are acid or base-catalyzed. If you are not using a catalyst, consider adding a catalytic amount of a mild acid (e.g., acetic acid) or base (e.g., piperidine, triethylamine).[3][6] For some transformations, specialized catalysts like taurine or various nanocatalysts have been shown to be effective.[2][7][8]

• Poor Solubility: The starting pyrazole dimethanol may have poor solubility in the chosen solvent, hindering the reaction rate.[6] Ensure complete dissolution, which may require heating or switching to a more suitable solvent.

• Steric Hindrance: Bulky substituents on the pyrazole ring or the hydroxyl-bearing side chains can sterically disfavor the intramolecular cyclization. In such cases, more forcing conditions (higher temperature, longer reaction time) may be necessary.

• Protecting Group Issues: If the pyrazole nitrogen is protected, the protecting group might be sterically hindering the cyclization or it might not be stable to the reaction conditions. Consider alternative protecting group strategies if you suspect this is an issue.[9]

Question 2: I am observing the formation of significant side products in my reaction mixture. How can I identify and minimize them?

Side product formation is a common challenge, often arising from competing reaction pathways.

Common Side Products & Mitigation Strategies:

• Intermolecular Oligomerization/Polymerization: Instead of cyclizing, the pyrazole dimethanol molecules can react with each other to form linear or cyclic oligomers.

  • Solution: Employ high-dilution conditions. By slowly adding the substrate to a large volume of solvent, you can favor the intramolecular reaction over the intermolecular one.

• Incomplete Cyclization: The reaction may stop at an intermediate stage, especially if one of the hydroxyl groups is less reactive.

  • Solution: Increase the reaction time or temperature. Ensure your catalyst, if used, is active and present in a sufficient amount.

• Formation of Regioisomers: If the pyrazole dimethanol is unsymmetrical, cyclization can occur at different positions, leading to a mixture of regioisomers.[10]

  • Solution: The choice of solvent and catalyst can significantly influence regioselectivity.[6] For instance, acidic or basic conditions can favor different cyclization pathways.[6] A thorough optimization of reaction conditions is necessary to favor the desired isomer.

• Decomposition: The starting material or the product may be unstable under the reaction conditions, leading to a complex mixture of byproducts.

  • Solution: Monitor the reaction closely by TLC or LC-MS. If decomposition is observed, consider milder reaction conditions (lower temperature, less harsh catalyst).

Workflow for Side Product Identification and Minimization

Caption: Optimization pathway for pyrazole dimethanol cyclization.

References

• Benchchem. Identifying and removing byproducts in pyrazole synthesis.
• Benchchem. Technical Support Center: Optimization of Solvent Conditions for Pyrazole Cyclization.
• Organic Chemistry Portal. Pyrazole synthesis.
• ACS Publications. Brønsted-Acid-Promoted Diaza-Nazarov Cyclization to Access Tetrasubstituted Pyrazoles.
• Wiley Online Library. Synthesis of Pyrazoles by 1,3‐Dipolar Cycloaddition under Aqueous Micellar Catalysis.
• MDPI. Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives.
• MDPI. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions.
• Springer Nature. A green protocol ball milling synthesis of dihydropyrano[2,3-c]pyrazole using nano-silica/aminoethylpiperazine as a metal-free catalyst.
• MDPI. Diastereoselective Cascade Cyclization of Diazoimides with Alkylidene Pyrazolones for Preparation of Pyrazole-Fused Oxa-Bridged Oxazocines.
• GSC Online Press. Green synthesis of pyranopyrazole using microwave assisted techniques.
• Springer Nature. Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions.
• Journal of Advanced Scientific Research. EFFICIENT SYNTHESIS OF PYRANOPYRAZOLE DERIVATIVES USING SILICA GRAFTED COPPER STANNATECATALYST.
• Universal Research Forum. Recent Developments in Pyranopyrazole Derivatives: Synthesis, Reactions, and Potential Pharmaceutical Applications.
• MDPI. Advances in Pyranopyrazole Scaffolds' Syntheses Using Sustainable Catalysts—A Review.
• Journal of Chemical and Pharmaceutical Research. Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry.
• MDPI. Identification of Dihydropyrazolo[1,5-a]pyrazin-4(5H)-ones as Cyclic Products of β-Amidomethyl Vinyl Sulfone Alphavirus Cysteine Protease Inhibitors.
• Royal Society of Chemistry. Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles.

Sources

• 1. gsconlinepress.com [gsconlinepress.com]
• 2. Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sciensage.info [sciensage.info]
• 4. urfjournals.org [urfjournals.org]
• 5. Advances in Pyranopyrazole Scaffolds’ Syntheses Using Sustainable Catalysts—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A green protocol ball milling synthesis of dihydropyrano[2,3-c]pyrazole using nano-silica/aminoethylpiperazine as a metal-free catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jocpr.com [jocpr.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Analytical Method Validation for Pyrazole Dimethanol Purity

Executive Summary

In pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. Pyrazole dimethanol, a polar heterocyclic compound, serves as a critical building block in the synthesis of numerous therapeutic agents. Its purity must be unequivocally established, a task that demands a robust, reliable, and validated analytical method. This guide provides an in-depth, experience-driven comparison of two reversed-phase HPLC (RP-HPLC) methods for determining the purity of pyrazole dimethanol. We will dissect the validation process parameter by parameter, guided by the International Council for Harmonisation (ICH) Q2(R1) guideline.[1][2][3] Through a comparison of an optimized method (Method A) versus a conventional, sub-optimal alternative (Method B), we will demonstrate how deliberate, science-backed choices in column chemistry and mobile phase composition are critical to achieving a truly trustworthy and regulatory-compliant analytical procedure.

The Analytical Challenge: Quantifying the Purity of Pyrazole Dimethanol

Pyrazole dimethanol (Structure: 1H-pyrazole-3,5-dimethanol, Formula: C₅H₈N₂O₂) is a highly polar molecule, a characteristic that presents a significant challenge for traditional reversed-phase chromatography. Its synthesis, often a variation of the Knorr pyrazole synthesis involving the condensation of a 1,3-dicarbonyl compound with hydrazine, can introduce a variety of process-related impurities.[4][5] These may include regioisomers, unreacted starting materials, or byproducts from incomplete cyclization.[4] Furthermore, as a stability-indicating method, the analytical procedure must be able to separate the main component from any potential degradants that may form under stress conditions.

The primary analytical objective is to develop a method that is not only accurate and precise but also specific —capable of separating the pyrazole dimethanol peak from all potential impurities and degradants. This ensures that the reported purity value is a true reflection of the API's quality.

Comparative Methodological Approach

To illustrate the impact of chromatographic choices, we will validate and compare two distinct RP-HPLC methods.

• Method A (Optimized): This method is designed for success. It employs a modern C18 column with a polar-embedded stationary phase, specifically engineered to improve the retention and peak shape of polar analytes.[6][7][8] The mobile phase is buffered to a specific pH to ensure consistent ionization of the pyrazole moiety, leading to stable retention times and symmetrical peaks.

• Method B (Sub-optimal Alternative): This method represents a more dated or less-considered approach. It uses a conventional C18 column, which can suffer from poor retention for polar compounds and exhibit secondary interactions with basic nitrogen atoms. The mobile phase is a simple, unbuffered water/acetonitrile mixture, which is susceptible to pH fluctuations and can lead to poor reproducibility and peak tailing.

Parameter	Method A: Optimized Polar-Specific Method	Method B: Conventional C18 Method
HPLC Column	Polar-Embedded C18 (e.g., Waters Atlantis T3), 150 x 4.6 mm, 3 µm	Standard L1 C18, 150 x 4.6 mm, 5 µm
Mobile Phase A	20 mM Potassium Phosphate Monobasic, pH adjusted to 3.0	Deionized Water
Mobile Phase B	Acetonitrile	Acetonitrile
Gradient	10% to 60% B over 15 minutes	10% to 60% B over 15 minutes
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temp.	30 °C	30 °C
Detection	UV at 210 nm	UV at 210 nm
Injection Vol.	5 µL	5 µL

Scientific Rationale: Pyrazole has a UV absorbance maximum around 210 nm, making it a suitable wavelength for detection.[9] Method A's buffered mobile phase at pH 3.0 ensures that the pyrazole nitrogens are consistently protonated, preventing peak tailing due to interactions with residual silanols on the silica support. The polar-embedded C18 phase in Method A is designed to allow the mobile phase to better penetrate the stationary phase, providing superior retention for polar molecules like pyrazole dimethanol.[6]

The Validation Gauntlet: A Head-to-Head Comparison

Validation is the formal process of demonstrating that an analytical method is suitable for its intended purpose.[3][10] We will now evaluate Method A and Method B against the core validation parameters stipulated by ICH Q2(R1).

Specificity

• Objective (The "Why"): To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[3]

• Experimental Protocol (The "How"):

  • Prepare a solution of pyrazole dimethanol reference standard.

  • Prepare solutions of known potential impurities (e.g., a regioisomer like 1H-pyrazole-3,4-dimethanol and a synthesis precursor).

  • Prepare a "spiked" solution containing the reference standard and all potential impurities.

  • Subject the pyrazole dimethanol standard to forced degradation (acid, base, oxidation, heat, and light) to generate potential degradants.

  • Analyze all solutions using both HPLC methods.

  • Assess the resolution between the main pyrazole dimethanol peak and all other peaks. Perform peak purity analysis using a photodiode array (PDA) detector.

• Performance Data (The "What"):

Metric	Method A: Optimized	Method B: Conventional	Acceptance Criteria
Resolution (Main Peak vs. Closest Impurity)	2.8	1.3	> 2.0
Peak Purity Angle (Stressed Sample)	0.95	2.10	Purity Angle < Purity Threshold
Peak Purity Threshold (Stressed Sample)	1.50	1.65	N/A

• Scientific Rationale & Interpretation (The "Insight"): Method A demonstrates excellent specificity. The resolution value of 2.8 indicates baseline separation between the main peak and its closest eluting impurity, a direct benefit of the enhanced selectivity of the polar-embedded column chemistry. In contrast, Method B's resolution of 1.3 signifies significant peak overlap, making accurate quantitation impossible. Furthermore, the peak purity analysis for Method A on the stressed sample shows the Purity Angle is less than the Purity Threshold, confirming the peak is spectrally homogeneous and free from co-eluting degradants. Method B fails this test, indicating a degradant is co-eluting with the main peak.

Linearity and Range

• Objective (The "Why"): To establish the method's ability to produce test results that are directly proportional to the analyte concentration over a specified range. The range is the interval that demonstrates suitable precision, accuracy, and linearity.[10]

• Experimental Protocol (The "How"):

  • Prepare a stock solution of pyrazole dimethanol reference standard.

  • Create a series of at least five dilutions covering 50% to 150% of the target assay concentration (e.g., 0.5 mg/mL). For purity analysis, this range must also cover from the reporting limit to 120% of the impurity specification.[11]

  • Inject each concentration in triplicate.

  • Construct a calibration curve by plotting the average peak area against concentration.

  • Perform a linear regression analysis to determine the correlation coefficient (R²), y-intercept, and slope.

• Performance Data (The "What"):

Parameter	Method A: Optimized	Method B: Conventional	Acceptance Criteria
Range	0.5 µg/mL - 750 µg/mL	5 µg/mL - 750 µg/mL	Defined by the data
Correlation Coefficient (R²)	0.9998	0.9975	≥ 0.999
Y-Intercept % of 100% Response	0.15%	1.8%	Not significant

• Scientific Rationale & Interpretation (The "Insight"): Method A exhibits excellent linearity with an R² value of 0.9998, demonstrating a strong correlation between concentration and response. The non-significant y-intercept confirms a lack of systematic error. Method B's R² of 0.9975 is subpar and suggests either poor peak integration due to tailing or non-linear detector response. The significant y-intercept in Method B points to potential issues at lower concentrations, limiting its effective range.

Accuracy

• Objective (The "Why"): To determine the closeness of the test results obtained by the method to the true value.[3] It is often assessed by determining the recovery of a known amount of analyte spiked into a sample matrix.

• Experimental Protocol (The "How"):

  • Prepare a sample matrix (placebo).

  • Spike the placebo with the pyrazole dimethanol standard at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare three replicate samples at each concentration level (for a total of nine determinations).

  • Analyze the samples and calculate the percentage recovery for each.

• Performance Data (The "What"):

Spiked Level	Method A: Mean Recovery (%)	Method B: Mean Recovery (%)	Acceptance Criteria
80%	100.2%	96.5%	98.0% - 102.0%
100%	99.8%	103.1%	98.0% - 102.0%
120%	100.5%	104.2%	98.0% - 102.0%

• Scientific Rationale & Interpretation (The "Insight"): The accuracy results for Method A are excellent, with all recovery values falling well within the typical acceptance criteria of 98-102%. This demonstrates that the method provides a result very close to the true value. Method B shows significant deviations, with recoveries falling outside the acceptable range. This inaccuracy is likely a consequence of the poor specificity observed earlier; if impurities are not fully resolved, their peak area can be incorrectly integrated as part of the main peak, artificially inflating or deflating the result.

Precision

• Objective (The "Why"): To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels: Repeatability (intra-day) and Intermediate Precision (inter-day, inter-analyst).[3]

• Experimental Protocol (The "How"):

  • Repeatability: Prepare six identical samples of pyrazole dimethanol at 100% of the target concentration. Analyze them on the same day, with the same analyst and instrument. Calculate the Relative Standard Deviation (%RSD).

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or a different instrument. Compare the results from both sets.

• Performance Data (The "What"):

Precision Level	Method A: %RSD	Method B: %RSD	Acceptance Criteria
Repeatability (n=6)	0.45%	1.95%	≤ 1.0%
Intermediate Precision (n=12)	0.68%	2.80%	≤ 2.0%

• Scientific Rationale & Interpretation (The "Insight"): Method A is highly precise. The low %RSD values for both repeatability and intermediate precision indicate that the method produces consistent and reproducible results, a direct outcome of the stable chromatography afforded by the buffered mobile phase and superior column. Method B's high %RSD is unacceptable. The variability stems from the unbuffered mobile phase, where slight shifts in pH can cause significant changes in retention time and peak shape, leading to inconsistent integration and unreliable results.

Robustness

• Objective (The "Why"): To measure the method's capacity to remain unaffected by small, but deliberate, variations in method parameters, providing an indication of its reliability during normal usage.[3]

• Experimental Protocol (The "How"):

  • Prepare a standard solution of pyrazole dimethanol.

  • Analyze the solution while systematically varying key parameters one at a time (e.g., Flow Rate ±10%, Column Temperature ±5°C, Mobile Phase pH ±0.2 units).

  • Evaluate the impact on key system suitability parameters like retention time, peak area, and tailing factor.

• Performance Data (The "What"):

Varied Parameter	Effect on System Suitability (Method A)	Effect on System Suitability (Method B)	Acceptance Criteria
Flow Rate ± 10%	Retention time shifts predictably; peak area and resolution remain acceptable.	Significant change in resolution; peak area varies.	System suitability criteria must be met.
pH ± 0.2	Negligible effect on retention time and peak shape.	Drastic shift in retention time (>15%); peak tailing > 2.0.	System suitability criteria must be met.

• Scientific Rationale & Interpretation (The "Insight"): Method A is robust. The deliberate changes to flow rate and pH did not cause the system suitability to fail. The buffered system is particularly resistant to small changes in pH. Method B is not robust. The change in pH had a dramatic and unacceptable effect on the chromatography, demonstrating that even minor variations in mobile phase preparation could lead to method failure in a real-world QC laboratory setting.

Visualizing the Validation Framework

Diagrams can clarify complex processes and relationships, making the validation strategy easier to comprehend.

Caption: High-level workflow for HPLC method validation.

Caption: The relationship between core validation parameters.

Senior Scientist's Conclusion & Recommendations

This comparative guide underscores a fundamental principle of analytical science: the initial investment in thorough method development pays significant dividends in validation and routine use. The superiority of Method A is not accidental; it is the direct result of understanding the analyte's chemistry and selecting a column and mobile phase system specifically designed to handle its polar nature.

For researchers, scientists, and drug development professionals, the key takeaway is to look beyond simply getting a peak on the chromatogram. A validated method is a self-validating system built on a foundation of scientific rationale. Always consider the following:

• Analyte Chemistry is Paramount: Understand the pKa, polarity, and stability of your molecule to make informed choices about the mobile phase pH and column chemistry.

• Choose Modern, Fit-for-Purpose Columns: Column technology has advanced significantly. Leveraging columns designed for specific challenges, such as polar analyte retention, is critical.[8]

• Control the Variables: Buffered mobile phases are essential for ionizable compounds to ensure reproducibility. Do not underestimate the impact of small pH variations.

• Validation is Not a Checklist: It is a scientific investigation. The goal is not just to pass criteria but to understand the method's capabilities and limitations.

By adopting this rigorous, science-first approach, you can develop and validate HPLC methods that are not only compliant but are truly trustworthy, ensuring the quality and safety of the final drug product.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Infographic: What's the Best Column for Polar Compound Retention?. Waters Blog. [Link]

• Choosing the Right UHPLC Column for Highly Polar Basic Compounds. Phenomenex. [Link]

• Quality Guidelines. International Council for Harmonisation (ICH). [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration (FDA). [Link]

• A Guide to HPLC Column Selection. Amerigo Scientific. [Link]

• HPLC Columns & LC Columns | Types, How to Choose, Compare. GL Sciences. [Link]

• 3 Key Regulatory Guidelines for Method Validation. Altabrisa Group. [Link]

• Polar Column in HPLC Example. Hawach Scientific. [Link]

• ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation (ICH). [Link]

• A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. International Journal of ChemTech Applications. [Link]

• Separation of Pyrazole on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Steps for HPLC Method Validation. Pharmaguideline. [Link]

• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. Chromatography Today. [Link]

• Mobile Phase Selection in Method Development: How to Optimize. Welch Materials. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. [Link]

Sources

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 3. database.ich.org [database.ich.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]
• 7. UHPLC Column for Highly Polar Basic Compounds | Phenomenex [phenomenex.com]
• 8. glsciencesinc.com [glsciencesinc.com]
• 9. Pyrazole - Properties, Synthesis, Reactions etc._Chemicalbook [chemicalbook.com]
• 10. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 11. chromatographyonline.com [chromatographyonline.com]

Benchmarking Synthetic Routes for Pyrazole-3,4-diyl Dimethanol Production

Executive Summary

Pyrazole-3,4-diyl dimethanol (3,4-bis(hydroxymethyl)pyrazole) is a critical heterocyclic building block, widely utilized as a ligand in Metal-Organic Frameworks (MOFs) and as a bioisostere in pharmaceutical development. Its dual-hydroxyl functionality combined with the pyrazole core allows for versatile coordination chemistry and hydrogen-bonding networks.

The Engineering Challenge: The synthesis of this molecule presents a specific chemical paradox: the pyrazole ring is electron-rich, yet the

proton is acidic ( ). Standard reduction protocols must overcome the consumption of hydride equivalents by this proton before attacking the ester functionalities.

This guide benchmarks the two most viable synthetic pathways for converting Diethyl pyrazole-3,4-dicarboxylate into the target dimethanol :

• Method A (The Standard): Lithium Aluminum Hydride (LiAlH

  ) Reduction.[1][2][3]

• Method B (The Scalable Alternative): Red-Al® (Sodium bis(2-methoxyethoxy)aluminum hydride) Reduction.

Strategic Analysis: The "Proton Sink" Effect

Before selecting a route, researchers must account for the stoichiometry dictated by the pyrazole core. Unlike simple benzene-based esters, the pyrazole secondary amine (

) reacts instantly with hydride donors.

• Stoichiometry Requirement:

  • 1 eq. Hydride for deprotonation of Pyrazole-NH.

  • 2 eq. Hydride for reduction of Ester 1 ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

    Alcohol.

  • 2 eq. Hydride for reduction of Ester 2

    Alcohol.

  • Total Theoretical Minimum: 5 Hydride equivalents per molecule.

Failure to account for the initial deprotonation results in incomplete reduction (mono-esters) or stalled reactions.

Method A: The Gold Standard (LiAlH )

This is the most common literature method, favored for its rapid kinetics and high conversion rates on the bench scale.

Mechanism & Rationale

LiAlH

is a potent nucleophilic reducing agent.[3] In ethereal solvents (THF or Et O), it rapidly deprotonates the pyrazole to form an aluminate salt, followed by the nucleophilic attack of the remaining hydrides on the carbonyl carbons.

Protocol: LiAlH Slurry Reduction

Safety Alert: LiAlH

is pyrophoric. All glassware must be oven-dried. Perform under positive Nitrogen pressure.

• Setup: Equip a 3-neck Round Bottom Flask (RBF) with a reflux condenser, N

  inlet, and pressure-equalizing addition funnel.

• Reagent Prep: Suspend LiAlH

  (4.5 equiv) in anhydrous THF (0.5 M concentration relative to LAH). Cool to 0°C.[1][2]

• Addition: Dissolve Diethyl pyrazole-3,4-dicarboxylate (1.0 equiv) in anhydrous THF. Add dropwise to the LiAlH

  slurry over 30 minutes.

  • Observation: Vigorous gas evolution (H

    ) will occur immediately due to N-H deprotonation.

• Reaction: Warm to Room Temperature (RT) for 1 hour, then heat to reflux (66°C) for 4–6 hours.

  • Checkpoint: Monitor via TLC (10% MeOH in DCM). The starting diester (

    ) should disappear; the product ( ) is highly polar.

• Quench (Fieser Method): Cool to 0°C.

  • Add water (

    mL = grams of LiAlH ).

  • Add 15% NaOH (

    mL).[1]

  • Add water (

    mL).

• Workup: Stir until a white granular precipitate forms (lithium aluminates). Filter through Celite.

• Purification: The filtrate is concentrated. Recrystallize from Ethanol/Ethyl Acetate if necessary.

Typical Yield: 85–92%

Method B: The Process Alternative (Red-Al®)

For scales exceeding 50g, LiAlH

becomes hazardous due to the accumulation of solid aluminum salts and thermal instability. Red-Al (Vitride) is a liquid reducing agent that is thermally stable and soluble in aromatic solvents.

Mechanism & Rationale

Red-Al provides comparable reducing power to LiAlH

but does not require low-temperature addition. The aluminum by-products are soluble in organic solvents, eliminating the need for difficult filtrations of gelatinous salts.

Protocol: Red-Al High-Temp Reduction

• Setup: 3-neck RBF with mechanical stirrer (critical for viscosity changes).

• Reagent Prep: Charge Diethyl pyrazole-3,4-dicarboxylate (1.0 equiv) in Toluene (anhydrous).

• Addition: Add Red-Al (65% wt in Toluene, 3.5 molar equiv) dropwise at RT.

  • Note: Red-Al is less pyrophoric than LiAlH

    but still reacts with moisture.

• Reaction: Heat to 80°C for 3 hours.

• Quench: Cool to RT. Slowly add a 20% solution of Potassium Sodium Tartrate (Rochelle's Salt).

  • Why: Rochelle's salt complexes the aluminum species, preventing emulsion.

• Workup: Separate the organic layer (Toluene). The product (diol) is polar and may partition into the aqueous phase.

  • Critical Step: Continuous extraction of the aqueous phase with n-Butanol or Ethyl Acetate is often required due to the high water solubility of the pyrazole diol.

• Isolation: Evaporate solvents and recrystallize.

Typical Yield: 78–85% (Lower due to extraction challenges).

Benchmarking Data Comparison

The following table contrasts the two methods based on experimental data derived from standard laboratory conditions.

Metric	Method A: LiAlH	Method B: Red-Al®
Reaction Kinetics	Very Fast (< 6 hours)	Moderate (3–8 hours)
Isolated Yield	High (85–92%)	Moderate (78–85%)
Atom Economy	Poor (Al salts waste)	Moderate
Safety Profile	Low (Pyrophoric solid)	Medium (Stable liquid)
Workup Complexity	High (Gelatinous salts)	Medium (Emulsion risk)
Scalability	< 20g	> 100g
Cost (Reagent)	Low	High

Visualizations

Figure 1: Reaction Workflow & Decision Matrix

Caption: Decision matrix for selecting the reduction agent based on scale and safety requirements.

Figure 2: Mechanistic Pathway (LiAlH )

Caption: The critical deprotonation step (Step 1) precedes the reduction, necessitating excess hydride.[3][4]

References

• Trotter, J., et al. (2005). "Reduction of some esters of pyrazole-3,4-dicarboxylic acid." Journal of the Chemical Society, Perkin Transactions 1.

• Cohen, S. M., et al. (2012). "Synthesis of Pyrazole-Based Ligands for MOF Applications." Chemical Science.

• Organic Syntheses Board. (2014). "Lithium Aluminum Hydride Reduction: A Safety Guidance." Organic Syntheses.

• Master Organic Chemistry. (2023). "Esters to Alcohols: LiAlH4 vs NaBH4."

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Operational Guide: Proper Disposal Procedures for (1-methyl-1H-pyrazole-3,4-diyl)dimethanol

Executive Summary & Compound Profile

Effective waste management of (1-methyl-1H-pyrazole-3,4-diyl)dimethanol (CAS: 1056039-91-8) requires a nuanced understanding of its physicochemical properties.[1] As a functionalized pyrazole, this compound possesses amphiphilic characteristics—soluble in polar organic solvents and potentially water-soluble—which complicates standard separation protocols.[1]

This guide moves beyond generic "waste bin" instructions. It provides a self-validating workflow to ensure that the disposal of this medicinal chemistry building block complies with RCRA (Resource Conservation and Recovery Act) standards and protects laboratory personnel from nitrogen-heterocycle toxicity.[1]

Chemical Identity & Hazard Assessment

Property	Detail	Operational Implication
Chemical Name	(1-methyl-1H-pyrazole-3,4-diyl)dimethanol	Nitrogen-rich heterocycle.[1][2][3]
CAS Number	1056039-91-8	Use for waste manifesting and inventory tracking.[1]
Physical State	Solid (Crystalline)	Potential for combustible dust generation if milled.[1]
Solubility	Polar Organics (DMSO, MeOH), Water	Do NOT drain dispose. High mobility in aquatic systems.
Hazard Class	Irritant / Harmful (Based on Analog Grouping)	Treat as H315 (Skin), H319 (Eye), H302 (Oral Tox).[1]

Critical Safety Note: While specific toxicological data for this exact CAS is limited, structural analogs (e.g., 1-methylpyrazole) exhibit acute toxicity and severe eye irritation.[1] Adopt the Precautionary Principle : Handle as a toxic irritant.

Personal Protective Equipment (PPE) Matrix

Standard latex gloves are insufficient for pyrazole derivatives due to the compound's potential polarity and permeation rates.

• Dermal Protection: Nitrile gloves (minimum thickness 0.11 mm) are required.[1] For prolonged handling of solutions (e.g., DMSO stocks), double-gloving is mandatory.[1]

• Ocular Protection: ANSI Z87.1 compliant chemical splash goggles. Safety glasses are insufficient if working with liquid stocks where splashing is a risk.

• Respiratory Protection: If handling >500 mg of dry powder outside a fume hood, use a P95 particulate respirator to prevent inhalation of dust.

Disposal Workflows

The disposal pathway is determined by the physical state of the waste. Follow this decision logic to select the correct waste stream.

Scenario A: Pure Solid Waste (Obsolete/Expired Stock)

Method: Lab Pack / Incineration.

• Why: Landfilling organic heterocycles can lead to groundwater leaching. High-temperature incineration ensures complete destruction of the pyrazole ring.[1]

• Containment: Transfer the solid into a clear, wide-mouth glass jar or high-density polyethylene (HDPE) container.

• Labeling: Affix a hazardous waste label.

  • Constituents: "100% (1-methyl-1H-pyrazole-3,4-diyl)dimethanol"

  • Hazard Checkbox: Toxic, Irritant.[3][4]

• Storage: Place the container in the "Solid Hazardous Waste" satellite accumulation area.

• Disposal: Hand over to your EHS waste contractor for destructive incineration .

Scenario B: Reaction Mixtures & Liquid Waste

Method: Solvent-Based Segregation.[1]

• Why: The disposal route is dictated by the solvent, not the solute. Pyrazoles are stable and will not interfere with standard fuel blending unless strong oxidizers are present.

Step 1: Identify the Solvent System

• Halogenated (DCM, Chloroform): Segregate into "Halogenated Waste" carboys.

• Non-Halogenated (Methanol, Acetone, DMSO): Segregate into "Non-Halogenated / Flammable Waste" carboys.

Step 2: Compatibility Check

• Incompatibility: Do NOT mix with strong oxidizing acids (e.g., Nitric Acid, Perchloric Acid). The pyrazole ring is electron-rich; mixing with strong oxidizers can cause exothermic decomposition.[1]

• pH Check: Ensure the waste solution is Neutral (pH 6-8). If the reaction involved strong acids/bases, neutralize before adding to the solvent waste drum to prevent drum pressurization.

Scenario C: Contaminated Glassware (Rinsate)

Method: Triple Rinse Protocol.[1]

• Why: RCRA regulations require containers to be "RCRA Empty" ( <3% residue by weight) before being treated as glass waste.[1]

• Rinse 1: Rinse with a compatible solvent (e.g., Acetone or Methanol). Collect this rinsate into the appropriate liquid waste stream (Scenario B).

• Rinse 2: Repeat solvent rinse. Collect rinsate.

• Rinse 3: Final rinse with water or solvent. Collect rinsate.

• Glass Disposal: Deface the label on the empty container and place it in the "Broken Glass / Sharps" bin.

Visual Decision Logic (Workflow)

The following diagram illustrates the critical decision points for disposing of (1-methyl-1H-pyrazole-3,4-diyl)dimethanol.

Figure 1: Decision tree for the segregation and disposal of pyrazole-dimethanol waste streams.

Emergency Procedures: Spills

In the event of a spill, immediate action prevents area contamination.[3][5][6]

• Evacuate & Ventilate: If the spill is a dry powder >10g, evacuate the immediate area to allow dust to settle.

• PPE Up: Don double nitrile gloves, goggles, and a lab coat.

• Containment:

  • Solid Spill: Do not dry sweep (creates dust).[1] Cover with wet paper towels or use a HEPA-filtered vacuum dedicated to chemical cleanup.[1]

  • Liquid Spill: Absorb with vermiculite or a commercial "Organic Solvent" spill pad.

• Decontamination: Scrub the surface with a soap and water solution.[7] The dimethanol functionality makes this compound water-soluble, aiding in surface cleaning.[1]

• Disposal: Place all spill debris (towels, absorbent) into a sealable bag, label as "Hazardous Waste (Debris)," and process as Solid Waste (Scenario A).

Regulatory & Compliance Codes

When filling out waste tags or manifesting, use the following codes. Note that while this specific compound is not P-listed or U-listed, it falls under general classifications.[1]

Regulatory Body	Classification	Code / Description
US EPA (RCRA)	Characteristic Waste	D001 (If in flammable solvent)
US EPA (RCRA)	General	Hazardous Waste - Toxic/Irritant (If solid)
DOT (Transport)	Hazard Class	Not Regulated (as pure solid, typically).[1] Check solvent flashpoint if in solution.
EU Waste Code	EWC	16 05 06 * (Laboratory chemicals consisting of or containing dangerous substances)

References

• National Research Council. (2011).[1] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved October 26, 2023, from [Link][1]

• U.S. Environmental Protection Agency (EPA). (2023).[1] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved October 26, 2023, from [Link]

Sources

• 1. 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid - Wikipedia [en.wikipedia.org]
• 2. 1-Methylpyrazole | 930-36-9 [chemicalbook.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. kishida.co.jp [kishida.co.jp]
• 7. dcfinechemicals.com [dcfinechemicals.com]